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For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl cyclohexanepropionate is a synthetic ester recognized for its potent and versatile

sensory characteristics.[1][2][3] This technical guide provides an in-depth overview of its flavor

and fragrance applications, supported by key chemical and physical data, detailed

experimental protocols, and an exploration of its interaction with olfactory receptors. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

professionals in drug development and related fields who are interested in the chemical senses

and the application of specific flavor and fragrance compounds.

Chemical and Physical Properties
Allyl cyclohexanepropionate is a colorless to pale yellow liquid with a characteristic sweet,

fruity aroma reminiscent of pineapple, with additional green and waxy notes.[1][3][4][5][6] It is a

synthetic compound and has not been reported to occur naturally.[2][4][7] The key quantitative

properties of allyl cyclohexanepropionate are summarized in the table below for easy

reference and comparison.
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Property Value References

Molecular Formula C₁₂H₂₀O₂ [3]

Molecular Weight 196.29 g/mol [3][6]

CAS Number 2705-87-5 [3]

FEMA Number 2026 [5][8][9]

Boiling Point 91 °C @ 1 mm Hg [1]

Density 0.948 g/mL at 25 °C [1]

Vapor Pressure
0.009 mmHg @ 25 °C

(estimated)

3.8 Pa @ 25 °C [1]

0.0 hPa @ 25 °C (OECD Test

Guideline 104)

0.01 mm Hg @ 25 °C

Flash Point 106 °C (222.8 °F) - closed cup

Refractive Index n20/D 1.46 (lit.) [1]

logP (o/w) 4.28 [6]

Water Solubility 16.5 mg/L at 20 °C [1]

0.017 g/l at 20 °C (OECD Test

Guideline 105)

Odor Profile
Fruity, pineapple, sweet,

green, waxy, apple-note
[3][5]

Taste Profile

Fruity, pineapple, waxy, with

green sweet apple nuances at

30 ppm

[1]
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Allyl cyclohexanepropionate is a widely used ingredient in the flavor and fragrance industry

due to its unique and desirable sensory profile.[1][3][4]

Fragrance Applications:

Fine Fragrances: It is used to impart fruity top notes, particularly pineapple and chamomile

nuances.[4] Its profile lends a juicy transparency to naturalistic creations and provides

contrast to heavier notes.[1]

Functional Perfumery: Its stability makes it suitable for use in a variety of personal care and

household products.[1][3]

Personal Care: Shampoos, conditioners, body washes, lotions, creams, and

antiperspirants/deodorants.[1]

Household Products: Fabric care (detergents and softeners), air fresheners, and cleaning

products.[1]

Flavor Applications:

Flavoring Agent: It is used as a flavoring agent to provide a fruity note to various food

products.[1] It is often the chief carrier of the fruity note in imitation pineapple flavors and is a

modifier in imitation strawberry and raspberry flavors.[1]

Food Products:

Beverages (alcoholic and non-alcoholic)

Confectioneries (hard and soft candy, chewing gum)

Baked goods

Frozen dairy products

Gelatins and puddings
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Synthesis of Allyl Cyclohexanepropionate
The primary method for synthesizing allyl cyclohexanepropionate is through the esterification

of 3-cyclohexylpropionic acid with allyl alcohol.[4] A detailed experimental protocol based on

literature is provided below.[2][7]

Materials:

3-Cyclohexylpropionic acid

Allyl alcohol (5-molar excess)

p-Toluenesulfonic acid (catalyst)

Hexane

Sodium carbonate (for drying)

Three-necked flask equipped with a thermometer, a needle for sample withdrawal, and an

attachment for azeotropic distillation.

Procedure:

Into the three-necked flask, insert 3-cyclohexylpropionic acid, a 5-molar excess of allyl

alcohol, p-toluenesulfonic acid (catalyst), and hexane.

Heat the mixture to its boiling point to initiate the esterification reaction.

Continuously remove the water formed during the reaction as a hexane-water azeotrope to

shift the reaction equilibrium towards the product.

Monitor the reaction progress by withdrawing samples at appropriate time intervals and

analyzing them using gas chromatography (GC).

Once the reaction is complete (as determined by GC analysis), cool the reaction mixture.

Wash the organic layer with a sodium carbonate solution to neutralize the acidic catalyst and

then with water.
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Dry the organic layer using anhydrous sodium carbonate.

Separate the drying agent by filtration.

Purify the crude product by vacuum distillation to obtain pure allyl cyclohexanepropionate.

[2][4]

A logical workflow for the synthesis process is illustrated in the following diagram.
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Caption: Synthesis workflow for allyl cyclohexanepropionate.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
A general protocol for the analysis of allyl cyclohexanepropionate using GC-MS is outlined

below. This protocol is based on standard practices for the analysis of volatile and semi-volatile

organic compounds.[10]

Sample Preparation:

Prepare a solution of allyl cyclohexanepropionate in a volatile organic solvent (e.g.,

hexane, dichloromethane, or methanol) at a concentration of approximately 10 µg/mL.

Ensure the sample is free of particles by centrifugation if necessary.

Transfer a minimum of 50 µL of the sample into a 1.5 mL glass GC autosampler vial.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Injection Volume: 1 µL (splitless mode)

Carrier Gas: Helium

Column: A non-polar column (e.g., DB-5) or a polar column (e.g., DB-Wax) can be used

depending on the desired separation.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/minute to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI)
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Scan Range: m/z 40-400

The logical workflow for GC-MS analysis is depicted below.
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Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of allyl cyclohexanepropionate.

Olfactory Perception and Signaling
The perception of odorants like allyl cyclohexanepropionate begins with the interaction of the

molecule with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity.

[11] These ORs are G protein-coupled receptors (GPCRs).[11][12]

Allyl cyclohexanepropionate has been identified as a ligand for the human olfactory receptor

OR1D2.[13] The binding of an odorant to an OR initiates a signal transduction cascade.[11]

While the specific downstream signaling for allyl cyclohexanepropionate is not detailed in the

available literature, a general olfactory signaling pathway is understood.

Upon ligand binding, the G-protein associated with the OR is activated. This activation leads to

a cascade of intracellular events, ultimately resulting in the depolarization of the olfactory

receptor neuron and the generation of an action potential. This signal is then transmitted to the

olfactory bulb in the brain for further processing, leading to the perception of the specific odor.

[11]

The following diagram illustrates the general olfactory signaling pathway.
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Caption: General olfactory signal transduction pathway.
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Safety and Regulatory Information
Allyl cyclohexanepropionate is regulated for use in food and fragrance products. It has been

evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and is listed by

the Flavor and Extract Manufacturers Association (FEMA) as GRAS (Generally Recognized as

Safe).[8][9][14] The International Fragrance Association (IFRA) has also established standards

for its use in fragrance compositions.[8] It is important to handle this chemical with appropriate

personal protective equipment, including gloves and safety goggles, to prevent exposure.[4]

Conclusion
Allyl cyclohexanepropionate is a valuable synthetic ingredient with a well-defined fruity and

sweet sensory profile that finds broad application in the flavor and fragrance industries. Its

chemical and physical properties are well-characterized, and established protocols exist for its

synthesis and analysis. While the general mechanism of its olfactory perception is understood

to involve interaction with olfactory receptors, further research could elucidate the specific

signaling pathways and the full spectrum of its sensory contributions. This guide provides a

solid foundation of technical information for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allyl cyclohexylpropionate CAS#: 2705-87-5 [m.chemicalbook.com]

2. img.perfumerflavorist.com [img.perfumerflavorist.com]

3. Allyl Cyclohexyl Propionate (2705-87-5) - Fruity Synthetic Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

4. Page loading... [wap.guidechem.com]

5. perfumersworld.com [perfumersworld.com]

6. nbinno.com [nbinno.com]

7. perfumerflavorist.com [perfumerflavorist.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1218758?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://hfpappexternal.fda.gov/scripts/fdcc/index.cfm?set=FoodSubstances&id=ALLYLCYCLOHEXANEPROPIONATE
https://www.femaflavor.org/flavor-library/allyl-cyclohexanepropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://www.benchchem.com/product/b1218758?utm_src=pdf-body
https://www.benchchem.com/product/b1218758?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5153752_EN.htm
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/02/pf.0002.pdf
https://www.scentspiracy.com/fragrance-ingredients/p/cyclo-hexyl-propionate-allyle
https://www.scentspiracy.com/fragrance-ingredients/p/cyclo-hexyl-propionate-allyle
https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://www.perfumersworld.com/view.php?pro_id=4FC00030
https://www.nbinno.com/article/flavors-and-fragrances/science-behind-scent-allyl-cyclohexylpropionate-chemical-properties-cn
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Allyl cyclohexanepropionate | C12H20O2 | CID 17617 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. hfpappexternal.fda.gov [hfpappexternal.fda.gov]

10. uoguelph.ca [uoguelph.ca]

11. encyclopedia.pub [encyclopedia.pub]

12. Antagonistic interactions between odorants alter human odor perception - PMC
[pmc.ncbi.nlm.nih.gov]

13. olfab.iiita.ac.in [olfab.iiita.ac.in]

14. femaflavor.org [femaflavor.org]

To cite this document: BenchChem. [Allyl Cyclohexanepropionate: A Technical Guide to its
Flavor and Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218758#allyl-cyclohexanepropionate-flavor-and-
fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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